Ethyl 6-[(4,4-dimethyl-1-oxido-3,4-dihydro-2H-thiochromen-6-yl)ethynyl]nicotinate
Ethyl 6-[(4,4-dimethyl-1-oxido-3,4-dihydro-2H-thiochromen-6-yl)ethynyl]nicotinate
Brand Name:
Vulcanchem
CAS No.:
864841-56-5
VCID:
VC0045575
InChI:
InChI=1S/C21H21NO3S/c1-4-25-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-26(19)24/h6-7,9-10,13-14H,4,11-12H2,1-3H3
SMILES:
CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C
Molecular Formula:
C21H21NO3S
Molecular Weight:
367.5 g/mol
Ethyl 6-[(4,4-dimethyl-1-oxido-3,4-dihydro-2H-thiochromen-6-yl)ethynyl]nicotinate
CAS No.: 864841-56-5
Reference Standards
VCID: VC0045575
Molecular Formula: C21H21NO3S
Molecular Weight: 367.5 g/mol
![Ethyl 6-[(4,4-dimethyl-1-oxido-3,4-dihydro-2H-thiochromen-6-yl)ethynyl]nicotinate - 864841-56-5](/images/no_structure.jpg)
| CAS No. | 864841-56-5 |
|---|---|
| Product Name | Ethyl 6-[(4,4-dimethyl-1-oxido-3,4-dihydro-2H-thiochromen-6-yl)ethynyl]nicotinate |
| Molecular Formula | C21H21NO3S |
| Molecular Weight | 367.5 g/mol |
| IUPAC Name | ethyl 6-[2-(4,4-dimethyl-1-oxo-2,3-dihydrothiochromen-6-yl)ethynyl]pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C21H21NO3S/c1-4-25-20(23)16-7-9-17(22-14-16)8-5-15-6-10-19-18(13-15)21(2,3)11-12-26(19)24/h6-7,9-10,13-14H,4,11-12H2,1-3H3 |
| Standard InChIKey | BJSYAJPOMFRVOI-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C |
| Canonical SMILES | CCOC(=O)C1=CN=C(C=C1)C#CC2=CC3=C(C=C2)S(=O)CCC3(C)C |
| Synonyms | Ethyl Ester 6-[2-(3,4-Dihydro-4,4-dimethyl-1-oxido-2H-1-benzothiopyran-6-yl)ethynyl]-3-pyridinecarboxylic Acid; Ethyl 6-((4,4-Dimethyl-1-oxidothiochroman-6-yl)ethynyl)nicotinate |
| PubChem Compound | 11682139 |
| Last Modified | Nov 11 2021 |
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